5-Formyl-2,3-dimethoxybenzonitrile

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 5-formyl-2,3-dimethoxybenzonitrile
• InChI: InChI=1S/C10H9NO3/c1-13-9-4-7(6-12)3-8(5-11)10(9)14-2/h3-4,6H,1-2H3
• InChI Key: MBSQQVBEWZOIJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)C#N)C=O

Description

5-Formyl-2,3-dimethoxybenzonitrile is a substituted aromatic compound featuring a benzene ring with a formyl (-CHO) group at position 5, methoxy (-OCH₃) groups at positions 2 and 3, and a nitrile (-CN) group at position 1 (based on benzonitrile nomenclature). This compound is of interest in organic synthesis due to the electronic interplay between its electron-withdrawing (nitrile, formyl) and electron-donating (methoxy) substituents.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Substituent Effects: 5-Bromo-2,3-dimethoxybenzonitrile

A structurally analogous compound, 5-bromo-2,3-dimethoxybenzonitrile , replaces the formyl group with a bromine atom. Key comparisons include:

Property	5-Formyl-2,3-dimethoxybenzonitrile	5-Bromo-2,3-dimethoxybenzonitrile
Substituent Effects	Formyl (-CHO) is strongly electron-withdrawing, enhancing electrophilicity at position 5.	Bromine (-Br) is moderately electron-withdrawing, enabling cross-coupling reactions (e.g., Suzuki-Miyaura).
Applications	Potential intermediate for condensation reactions (e.g., Schiff bases).	Used in aryl halide-mediated coupling reactions for complex molecule synthesis.
Safety	Limited data; reactive formyl group may require careful handling.	Not classified as hazardous under GHS .

The nitrile group in both compounds enhances stability and influences solubility, while methoxy groups contribute to steric hindrance and modulate electronic effects .

Reactivity and Functional Group Interactions

The formyl group in 5-formyl-2,3-dimethoxybenzonitrile enables nucleophilic additions (e.g., with amines or hydrazines), while the nitrile group can undergo hydrolysis to carboxylic acids or participate in cycloadditions. The methoxy groups sterically hinder ortho/para positions, directing electrophilic substitutions to the formyl-bearing position.